Cas no 84540-61-4 (1-Methyl-4-piperidone Oxime Hydrochloride)

• Product Name: 1-Methyl-4-piperidone Oxime Hydrochloride
• CAS No: 84540-61-4
• MF: C₆H₁₃ClN₂O
• MW: 164.633220434189
• MDL: MFCD00060190
• CID: 732883
• PubChem ID: 16263136
• Update Time: 2025-05-20

1-Methyl-4-piperidone Oxime Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-4-piperidone Oxime Hydrochloride
• 4-Piperidinone,1-methyl-, oxime, hydrochloride (1:1)
• N-(1-methylpiperidin-4-ylidene)hydroxylamine,hydrochloride
• N-(1-methylpiperidin-4-ylidene)hydroxylamine hydrochloride
• 1-Methyl-4-piperidone oxime monohydrochloride
• 1-Methyl-4-piperidone oxime HCl
• NE11107
• M0838
• 1-methyl-piperidin-4-one oxime ; hydrochloride
• 4-Piperidinone,1-methyl-,oxime,hydrochloride(1:1)
• Z119992494
• 4-Piperidinone, 1-methyl-, oxime, monohydrochloride (9CI)
• N-(1-methylpiperidin-4-ylidene)hydroxylamine;hydrochloride
• 1-methylpiperidin-4-one oxime hydrochloride
• CS-0235023
• AS-67351
• WQVZFAGWTNLHSX-UHFFFAOYSA-N
• 84540-61-4
• N-(1-methylpiperidin-4-ylidene)hydroxylaminehydrochloride
• DTXSID20233535
• MFCD00060190
• EINECS 283-155-9
• 4-PIPERIDINONE, 1-METHYL-, OXIME, HYDROCHLORIDE (1:1)
• NS00061437
• AKOS037646218
• EN300-15190
• UNII-HL5Z7BZ793
• HL5Z7BZ793
• T72989

• MDL： MFCD00060190
• Inchi： 1S/C6H12N2O.ClH/c1-8-4-2-6(7-9)3-5-8;/h9H,2-5H2,1H3;1H
• InChI Key： WQVZFAGWTNLHSX-UHFFFAOYSA-N
• SMILES： Cl.O/N=C1/CCN(C)CC/1

Computed Properties

• Exact Mass: 164.07200
• Monoisotopic Mass: 185.024356
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.8

Experimental Properties

• Boiling Point: 259.1°C at 760 mmHg
• Flash Point: 110.5°C
• PSA: 35.83000
• LogP: 1.28210

1-Methyl-4-piperidone Oxime Hydrochloride Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 1-Methyl-4-piperidone Oxime Hydrochloride

1-Methyl-4-piperidone Oxime Hydrochloride: A Comprehensive Overview

The compound with CAS No 84540-61-4, commonly referred to as 1-Methyl-4-piperidone Oxime Hydrochloride, is a significant entity in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The 1-Methyl-4-piperidone oxime hydrochloride structure is characterized by a piperidine ring substituted with a methyl group at the 1-position and an oxime hydrochloride functionality at the 4-position. This combination of functional groups imparts the compound with distinct chemical reactivity and physical properties.

Recent studies have highlighted the importance of 1-Methyl-4-piperidone oxime hydrochloride in the development of novel pharmaceutical agents. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly in the context of drug discovery. The compound's ability to undergo various transformations, such as cyclization and substitution reactions, makes it a valuable building block in organic synthesis. Moreover, its hydrochloride form ensures stability under certain reaction conditions, which is crucial for large-scale production processes.

The synthesis of 1-Methyl-4-piperidone oxime hydrochloride involves a multi-step process that begins with the preparation of 1-methylpiperidin-4-one. This intermediate is then subjected to hydroxylamine treatment to form the oxime, followed by acidification to yield the hydrochloride salt. The optimization of these steps has been a focus of recent research, with studies emphasizing the importance of reaction conditions, such as temperature and pH, in achieving high yields and purity.

In terms of physical properties, 1-Methyl-4-piperidone oxime hydrochloride exhibits a melting point of approximately 220°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its solubility characteristics make it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These techniques have been instrumental in confirming the compound's structure and purity, which are critical for its application in research and industrial settings.

The application of 1-Methyl-4-piperidone oxime hydrochloride extends beyond pharmaceuticals. Recent findings suggest its potential use in agrochemicals, where it may serve as an intermediate in the synthesis of herbicides or insecticides. Additionally, its role as a catalyst in certain organic reactions has been explored, showcasing its versatility across different chemical domains.

From an environmental standpoint, researchers have investigated the biodegradability and toxicity profiles of 1-Methyl-4-piperidone oxime hydrochloride. Studies indicate that under aerobic conditions, the compound undergoes rapid biodegradation, minimizing its environmental footprint. Furthermore, acute toxicity tests reveal low toxicity levels, which align with regulatory standards for chemical safety.

In conclusion, 1-Methyl-4-piperidone oxime hydrochloride (CAS No 84540-61-4) stands out as a versatile compound with promising applications across multiple industries. Its unique structure, favorable physical properties, and potential for further chemical transformations make it a subject of ongoing research interest. As advancements in synthetic methodologies and application development continue, this compound is poised to play an increasingly significant role in both academic and industrial settings.